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Compound of Interest

Compound Name: 4-(Cyanomethyl)benzoic acid

Cat. No.: B181657 Get Quote

An In-depth Technical Guide on the Physical Properties of 4-(Cyanomethyl)benzoic Acid

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-(Cyanomethyl)benzoic acid, tailored for researchers, scientists, and

professionals in drug development.

Quantitative Physical and Chemical Data
The following table summarizes the key physical and chemical properties of 4-
(Cyanomethyl)benzoic acid.

Property Value Source(s)

Molecular Formula C₉H₇NO₂ [1]

Molecular Weight 161.16 g/mol [1][2]

Melting Point 196 °C [2]

Boiling Point (Predicted) 361.6 ± 25.0 °C [3][4]

Density (Predicted) 1.257 ± 0.06 g/cm³ [3]

pKa (Predicted) 4.04 ± 0.10 [3]

CAS Number 50685-26-2 [2]
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Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of 4-
(Cyanomethyl)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H-NMR and ¹³C-NMR spectra

have been reported for 4-(cyanomethyl)benzoic acid, providing detailed information about

its molecular structure.[5]

Infrared (IR) Spectroscopy: IR spectroscopy can be used to identify the characteristic

functional groups present in the molecule, such as the nitrile (C≡N) and carboxylic acid

(COOH) groups.[6][7]

Mass Spectrometry (MS): Mass spectrometry is employed to determine the molecule's

mass-to-charge ratio, confirming its molecular weight.[8][9]

Experimental Protocols
The following are detailed methodologies for determining the key physical properties of 4-
(Cyanomethyl)benzoic acid.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions from a solid to a liquid

state and is a key indicator of purity.[10]

Protocol:

A small, dry sample of the compound is placed into a capillary tube, which is sealed at one

end.[11][12]

The capillary tube is attached to a thermometer and placed in a heating bath or a melting

point apparatus.

The sample is heated slowly and evenly.[10]

The temperature at which the substance begins to melt and the temperature at which it

completely melts are recorded as the melting point range.[10] For pure compounds, this
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range is typically narrow.

Solubility Determination
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

[13]

Protocol:

A known mass of the compound is added to a specific volume of a solvent (e.g., water,

ethanol) in a test tube or flask at a controlled temperature.[13][14]

The mixture is shaken vigorously to ensure thorough mixing.[14]

The process of adding the solute is continued until no more solute dissolves, and a saturated

solution is formed.[13]

The undissolved solid is separated from the solution, and the concentration of the dissolved

solute is determined using an appropriate analytical method.[15]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique that provides detailed information about the

structure and chemical environment of molecules.[16]

Protocol:

A small amount of the compound is dissolved in a suitable deuterated solvent.[17][18]

The solution is placed in a thin NMR tube.[17]

The NMR tube is placed into the NMR spectrometer.[18]

The sample is subjected to a strong magnetic field and irradiated with radiofrequency pulses.

[16]

The resulting signals are detected, processed, and displayed as a spectrum.[16]
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.[6][7]

Protocol:

The solid sample can be prepared as a KBr disk by mixing it with dry potassium bromide and

pressing it into a thin disk.[19] Alternatively, a Nujol mull can be prepared by grinding the

solid with a few drops of Nujol (a mineral oil).[19][20]

The prepared sample is placed in the sample holder of the IR spectrometer.[19]

The sample is irradiated with infrared light over a range of frequencies.[21]

The instrument records the frequencies at which the light is absorbed, generating the IR

spectrum.[7]

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique used to measure the mass-to-charge ratio of

ions.[9]

Protocol:

The sample is introduced into the mass spectrometer, where it is vaporized and ionized.[8]

The resulting ions are accelerated and separated based on their mass-to-charge ratio by a

magnetic or electric field.[8]

A detector measures the abundance of each ion, and the data is plotted as a mass

spectrum.

Visualization of Key Molecular Characteristics
The following diagram illustrates the logical relationships between the structural features of 4-
(Cyanomethyl)benzoic acid and its key physical and chemical properties.
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Caption: Key characteristics of 4-(Cyanomethyl)benzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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